Cas no 862179-09-7 (3-Benzofurancarboxylic acid, 6-methoxy-, methyl ester)

• Product Name: 3-Benzofurancarboxylic acid, 6-methoxy-, methyl ester
• CAS No: 862179-09-7
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 1844527
• PubChem ID: 53419774
• Update Time: 2025-04-21

3-Benzofurancarboxylic acid, 6-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Benzofurancarboxylic acid, 6-methoxy-, methyl ester
• methyl 6-methoxybenzofuran-3-carboxylate
• SCHEMBL4367744
• EN300-195157
• DA-02085
• Methyl 6-methoxy-1-benzofuran-3-carboxylate
• IPTPNSIINBKTKM-UHFFFAOYSA-N
• Methyl6-methoxy-1-benzofuran-3-carboxylate
• 862179-09-7

• Inchi： 1S/C11H10O4/c1-13-7-3-4-8-9(11(12)14-2)6-15-10(8)5-7/h3-6H,1-2H3
• InChI Key： IPTPNSIINBKTKM-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OC)C2C=CC(=CC1=2)OC

Computed Properties

• Exact Mass: 206.05790880g/mol
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans